N-(4-Amino-6,7-dimethoxyquinazol-2-yl)-N-(methyl-d3)-2-cyanoethylamine

• IUPAC Name: 3-[(4-amino-6,7-dimethoxyquinazolin-2-yl)-(trideuteriomethyl)amino]propanenitrile
• InChI: InChI=1S/C14H17N5O2/c1-19(6-4-5-15)14-17-10-8-12(21-3)11(20-2)7-9(10)13(16)18-14/h7-8H,4,6H2,1-3H3,(H2,16,17,18)/i1D3
• InChI Key: CCOVXHZDHACRNQ-FIBGUPNXSA-N
• Canonical SMILES: CN(CCC#N)C1=NC2=CC(=C(C=C2C(=N1)N)OC)OC
• Isomeric SMILES: [2H]C([2H])([2H])N(CCC#N)C1=NC2=CC(=C(C=C2C(=N1)N)OC)OC
• Molecular Formula: C14H17N5O2
• Molecular Weight: 290.34 g/mol

Description

N-(4-Amino-6,7-dimethoxyquinazol-2-yl)-N-(methyl-d3)-2-cyanoethylamine (MDQ) is a small molecule that has been used in a variety of scientific applications due to its unique properties. It is a derivative of quinazoline, which is a heterocyclic aromatic compound with nitrogen-containing rings. MDQ has been studied for its ability to act as a ligand in a variety of different experiments, as well as its potential to act as an inhibitor in certain biochemical pathways.

Scientific Research Applications

Potential Research Application Insights

While the specific compound was not directly mentioned, research into similar chemical structures and functionalities can provide insight into potential applications. For example:

• Kinetics and Mechanism Studies : Research on the kinetics and mechanisms of similar compounds, such as nitrogenous disinfection by-products, offers insights into how these compounds react under different conditions, which is crucial for environmental chemistry and water treatment technologies (Sharma, 2012).

• Biopolymer Modification : Chemical modification of biopolymers, as seen in xylan derivatives studies, showcases the application potential of chemical compounds in creating new materials with specific properties. This is relevant for drug delivery systems and materials science (Petzold-Welcke et al., 2014).

• Neuropharmacology : The study of compounds like N,N-dimethyltryptamine and their interactions with the central nervous system can offer a framework for understanding the potential neuropharmacological applications of various chemical compounds (Carbonaro & Gatch, 2016).

• Amyloid Imaging in Alzheimer's Disease : Research on amyloid imaging ligands demonstrates the importance of chemical compounds in developing diagnostic tools for neurodegenerative diseases (Nordberg, 2007).